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Compound of Interest

Compound Name: R-96544

Cat. No.: B10768389 Get Quote

For researchers, scientists, and drug development professionals handling R-96544, ensuring

proper disposal is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) for R-96544 is not publicly available, this document

provides essential guidance based on the known chemical properties of R-96544 and general

best practices for the disposal of laboratory research chemicals.

Chemical and Physical Properties of R-96544
A summary of the key quantitative data for R-96544 hydrochloride is provided below, compiled

from supplier technical data sheets.[1][2] This information is crucial for understanding the

compound's characteristics and potential handling requirements.
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Property Value

Chemical Name

(2R,4R)-5-[2-[2-[2-(3-

Methoxyphenyl)ethyl]phenoxy]ethyl]-1-methyl-3-

pyrrolidinol hydrochloride

Molecular Formula C₂₂H₂₉NO₃·HCl

Molecular Weight 391.94 g/mol

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in water and DMSO

Storage Store at Room Temperature (RT)

CAS Number 167144-80-1

Proper Disposal Procedures for R-96544
The disposal of R-96544, as with any research chemical, must be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact. The following

step-by-step guidance is based on standard hazardous waste disposal protocols.[3][4]

Experimental Protocol: Disposal of Unused R-96544 and Contaminated Materials

Personal Protective Equipment (PPE): Before handling R-96544 for disposal, ensure

appropriate PPE is worn, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.[5]

Waste Segregation:

Solid Waste: Collect unused R-96544 powder, contaminated personal protective

equipment (e.g., gloves, weighing paper), and other solid materials in a designated, clearly

labeled hazardous waste container.[3]

Liquid Waste: Solutions of R-96544 should be collected in a separate, sealed, and clearly

labeled hazardous waste container for liquids. Do not mix with incompatible chemicals.[3]
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Sharps: Any sharps, such as needles or broken glass contaminated with R-96544, must

be placed in a designated sharps container.[4][6]

Container Labeling: All waste containers must be accurately labeled with "Hazardous

Waste," the full chemical name "R-96544," and any known hazards.

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from general laboratory traffic. Ensure containers are kept closed except when adding waste.

[3]

Waste Pickup and Disposal: Arrange for the collection of the hazardous waste by your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[3] Never dispose of R-96544 down the drain or in the regular trash.[3][7]

Decontamination: After handling, decontaminate all work surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol), and dispose of the cleaning materials as hazardous

waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of R-96544.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of R-96544.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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